Cas no 1454648-83-9 (benzyl 6-amino-3-azabicyclo3.1.0hexane-3-carboxylate hydrochloride)

• Product Name: benzyl 6-amino-3-azabicyclo3.1.0hexane-3-carboxylate hydrochloride
• CAS No: 1454648-83-9
• MF: C₁₃H₁₇ClN₂O₂
• MW: 268.739282369614
• MDL: MFCD28992089
• CID: 4600677
• Update Time: 2025-11-03

benzyl 6-amino-3-azabicyclo3.1.0hexane-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (Meso-1R,5S,6S)-Benzyl 6-Amino-3-Azabicyclo[3.1.0]Hexane-3-Carboxylate Hydrochloride
• benzyl (1R,5S)-6-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate;hydrochloride
• Benzyl (1R,5S,6s)-6-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate hydrochloride
• (1S,5S)-Benzyl 6-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate hydrochloride
• W14424
• (MESO-1R,5S,6S)-BENZYL 6-AMINO-3-AZABICYCLO[3.1.0]HEXANE-3-CARBOXYLATE HCL
• benzyl 6-amino-3-azabicyclo3.1.0hexane-3-carboxylate hydrochloride

• MDL： MFCD28992089
• Inchi： 1S/C13H16N2O2.ClH/c14-12-10-6-15(7-11(10)12)13(16)17-8-9-4-2-1-3-5-9;/h1-5,10-12H,6-8,14H2;1H/t10-,11+,12?;
• InChI Key： GZAXSRIURFIYAO-ZLURZNERSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(N1C[C@@H]2C([C@@H]2C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Topological Polar Surface Area: 55.6

benzyl 6-amino-3-azabicyclo3.1.0hexane-3-carboxylate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on benzyl 6-amino-3-azabicyclo3.1.0hexane-3-carboxylate hydrochloride

Benzyl 6-Amino-3-Azabicyclo[3.1.0]Hexane-3-Carboxylate Hydrochloride: A Comprehensive Overview

Benzyl 6-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate hydrochloride, with CAS No. 1454648-83-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The benzyl group, combined with the azabicyclo framework, contributes to its distinctive chemical properties and biological activity.

Recent studies have highlighted the importance of azabicyclo compounds in medicinal chemistry, particularly their role as scaffolds for bioactive molecules. The bicyclo[3.1.0]hexane system, a key structural element of this compound, provides a rigid framework that can enhance drug-like properties such as stability and bioavailability. The presence of the 6-amino group further enhances its functional versatility, making it a promising candidate for various therapeutic applications.

One of the most notable aspects of benzyl 6-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate hydrochloride is its potential in the development of novel pharmaceutical agents. Researchers have explored its ability to modulate key biological targets, including enzymes and receptors, which are implicated in various diseases such as cancer, inflammation, and neurological disorders. The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its improved solubility and stability.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging modern techniques such as asymmetric catalysis and microwave-assisted synthesis. These methods not only enhance the yield but also improve the purity of the final product, which is critical for its use in preclinical and clinical studies.

In terms of biological activity, benzyl 6-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate hydrochloride has shown promising results in vitro and in vivo models. Its ability to inhibit specific enzymes involved in disease pathways has been extensively studied, with findings suggesting potential applications in anti-cancer therapy and neuroprotection.

The benzyl group attached to the molecule plays a crucial role in modulating its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). This makes it an attractive candidate for drug delivery systems that require controlled release mechanisms.

Furthermore, the azabicyclo framework has been shown to exhibit favorable interactions with biological membranes, enhancing its ability to cross cellular barriers and deliver therapeutic payloads effectively. This property is particularly valuable in the design of drugs targeting intracellular pathogens or diseases involving cellular membrane dysfunction.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the synthesis and characterization of benzyl 6-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate hydrochloride for large-scale production. These efforts aim to address challenges related to cost-effectiveness and scalability while maintaining high-quality standards required for regulatory approval.

In conclusion, benzyl 6-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate hydrochloride represents a cutting-edge compound with immense potential in drug discovery and development. Its unique chemical structure, combined with advancements in synthetic techniques and biological insights derived from recent research studies, positions it as a key player in the future landscape of medicinal chemistry.